Cas no 69152-35-8 (sodium 2-methylpropane-2-sulfinate)

• Product Name: sodium 2-methylpropane-2-sulfinate
• CAS No: 69152-35-8
• MF: C₄H₉NaO₂S
• MW: 144.16783118248
• MDL: MFCD28166511
• CID: 2844326
• PubChem ID: 23685749
• Update Time: 2025-10-29

sodium 2-methylpropane-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• tert-Butylsulfinic acid sodium salt
• Sodium tert-butylsulfinate
• sodium 2-methylpropane-2-sulfinate
• sodium;2-methylpropane-2-sulfinate
• sodium2-methylpropane-2-sulfinate
• EN300-216232
• MFCD28166511
• GEO-03031
• E84987
• 69152-35-8
• AKOS040766997
• SCHEMBL7327335

• MDL： MFCD28166511
• Inchi： 1S/C4H10O2S.Na/c1-4(2,3)7(5)6;/h1-3H3,(H,5,6);/q;+1/p-1
• InChI Key： VOHJOJMSAGPWBW-UHFFFAOYSA-M
• SMILES： S(C(C)(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 144.02209498 g/mol
• Monoisotopic Mass: 144.02209498 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.17
• Topological Polar Surface Area: 59.3

Additional information on sodium 2-methylpropane-2-sulfinate

Sodium 2-Methylpropane-2-Sulfinate (CAS No. 69152-35-8): A Versatile Sulfinate Derivative in Modern Chemistry

Sodium 2-methylpropane-2-sulfinate (CAS No. 69152-35-8), also known as sodium tert-butyl sulfinate, is a highly specialized organic compound with significant applications in synthetic chemistry, pharmaceuticals, and material science. Its unique molecular structure, featuring a sulfinate functional group (–SO₂⁻) bonded to a tert-butyl moiety, makes it a valuable reagent for nucleophilic reactions, radical chemistry, and asymmetric synthesis. The compound’s CAS No. 69152-35-8 is a critical identifier for researchers and industries seeking high-purity sulfinate derivatives.

In recent years, the demand for sodium 2-methylpropane-2-sulfinate has surged due to its role in green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are increasingly adopting sulfinate-based reagents to replace traditional, less eco-friendly alternatives. This aligns with the global trend toward reducing hazardous waste and improving atom economy. Searches for "sulfinate reagents for green synthesis" and "tert-butyl sulfinate applications" have spiked, reflecting growing interest in this niche yet impactful chemical.

The compound’s nucleophilic properties are particularly noteworthy. It serves as a precursor for sulfonyl radicals, which are pivotal in C–S bond formation—a key step in synthesizing sulfones, sulfonamides, and other sulfur-containing compounds. These derivatives are widely used in drug discovery, where sulfur heterocycles are common pharmacophores. Online queries like "sodium sulfinate in medicinal chemistry" and "C–S coupling reagents" highlight its relevance in pharmaceutical R&D.

Another hotspot for CAS No. 69152-35-8 is its utility in polymer chemistry. Sulfinate salts act as chain-transfer agents or initiators in controlled radical polymerization, enabling the production of tailored polymers with specific molecular weights and functionalities. This has implications for advanced materials, including self-healing polymers and biocompatible coatings. Researchers frequently search for "sulfinate-mediated polymerization" or "tert-butyl sulfinate in material science", underscoring its interdisciplinary importance.

From a technical standpoint, sodium 2-methylpropane-2-sulfinate is prized for its stability and solubility in polar solvents like water and ethanol. These properties facilitate its use in aqueous-phase reactions, a trending topic in green solvent alternatives. Laboratories optimizing water-compatible reagents often explore this compound, as evidenced by search terms such as "water-soluble sulfinate reagents" and "eco-friendly sulfinate derivatives."

Quality control is paramount when handling CAS No. 69152-35-8. Reputable suppliers provide high-purity grades (>98%) with detailed analytical certificates (e.g., HPLC, NMR) to ensure reproducibility in sensitive applications. The keyword "buy sodium tert-butyl sulfinate high purity" is frequently used by procurement specialists, emphasizing the need for reliable sourcing.

In summary, sodium 2-methylpropane-2-sulfinate (CAS No. 69152-35-8) is a multifaceted reagent bridging organic synthesis, pharmaceuticals, and material innovation. Its alignment with sustainability goals and emerging technologies ensures its continued relevance in scientific and industrial landscapes. For those exploring cutting-edge chemical solutions, this sulfinate derivative remains a cornerstone of modern research.